Cas no 125-73-5 (Morphinan-3-ol,17-methyl-, (9a,13a,14a)-)

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- structure

125-73-5 structure

Product Name:Morphinan-3-ol,17-methyl-, (9a,13a,14a)-

CAS No:125-73-5

Molecular Formula:C₂₁H₂₉NO₇

Molecular Weight:407.457466840744

CID:162965

PubChem ID:5360697

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Properties

Names and Identifiers

- Morphinan-3-ol,17-methyl-, (9a,13a,14a)-
- Dextrorphan
- DEXTRORPHAN D-TARTRATE
- DEXTRORPHAN-D -TARTRATE
- (+)-3-hydroxy-N-methylmorphinan
- (+)-N-Methylmorphinan-3-ol
- D-3-hydroxy-N-methylmorphinan
- Dextro-Dromoran
- Dextrorphane
- d-Form of levorphanol
- d-Levorphanol
- O-Demethyl dextromethorphan
- Racemorphan
- Ro 1-6794
- 17-Methylmorphinan-3-ol
- DextroMethorphan IMpurity B
- (+)-dextrorphan
- 9.alpha.,13.alpha.,14.alpha.-Morphinan-3-ol, 17-methyl-
- 04B7QNO9WS
- DEXTRORPHAN [MART.]
- Dextrorphan, 1mg/ml in Methanol
- Morphinan-3-ol, 17-methyl-, (9alpha,13alpha,14alpha)-
- (+)-3-Hydroxy-N-methylmorphinan
- Dextrorphane [INN-French]
- DEXTRORPHAN [WHO-DD]
- Destrorfano [DCIT]
- DTXCID601436721
- (+-)-17-Methylmorphinan-3-ol
- (4bR,8aS,9R)-11-Methyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epiminoethano)phenanthren-3-ol
- Dextrorphane (INN-French)
- Destrorfano
- 9-alpha,13-alpha,14-alpha-Morphinan-3-ol, 17-methyl-
- BDBM50001000
- Levo-Dromoran (Salt/Mix)
- 2H-10,4a-(Iminoethano)phenanthren-6-ol, 1,3,4,9,10,10a-hexahydro-11-methyl-, (+)-
- CHEBI:29133
- Dextrorphanum (INN-Latin)
- 17-METHYL-9.ALPHA.,13.ALPHA.,14.ALPHA.-MORPHINAN-3-OL
- DEXTRORPHAN
- DEXTROMETHORPHAN HYDROBROMIDE IMPURITY B (EP IMPURITY)
- 17-methyl-9alpha,13alpha,14alpha-morphinan-3-ol
- DEXTROMETHORPHAN HYDROBROMIDE IMPURITY B [EP IMPURITY]
- Levorphanol d-form
- Lemoran (Salt/Mix)
- (+)-cis-1,3,4,9,10,10a-Hexahydro-11-methyl-2H-10,4a-iminoethanophenanthren-6-ol
- d-3-Hydroxy-N-methylmorphinan
- CHEMBL1254766
- BRN 0088093
- Q659468
- SCHEMBL115577
- Dextrorfano
- Dextrorfano (INN-Spanish)
- LEVORPHANOL D-FORM [MI]
- DTXSID301014178
- (1R,9R,10S)-17-Methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
- DEXTRORPHAN [INN]
- DEXTRORPHAN (MART.)
- Ent-17-methylmorphinan-3-ol
- GTPL9052
- 9alpha,13alpha,14alpha-Morphinan-3-ol, 17-methyl-
- EINECS 204-754-3
- MORPHINAN-3-OL, 17-METHYL-, (9.ALPHA.,13.ALPHA.,14.ALPHA.) -
- 125-73-5
- RO-1-6794
- Morphinan-3-ol, 17-methyl-, (9.alpha.,13.alpha.,14.alpha.)-
- DB14682
- D-levorphanol
- Dextrorphanum
- NS00009547
- Dextrorphanum [INN-Latin]
- PDSP2_001522
- DEXTROMETHORPHAN_met001
- Dextrorphan [INN:BAN]
- UNII-04B7QNO9WS
- Dextrorfano [INN-Spanish]
- 4-21-00-01364 (Beilstein Handbook Reference)
- D-morphan
- (1S,9S,10S)-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
- Morphinan, 3-hydroxy-N-methyl, (+)-
- +Expand
- InChIKey： RWTWIZDKEIWLKQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H23NO.C4H6O6/c1-18-9-8-17-7-3-2-4-14(17)16(18)10-12-5-6-13(19)11-15(12)17;5-1(3(7)8)2(6)4(9)10/h5-6,11,14,16,19H,2-4,7-10H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)
- SMILES： OC(C(C(C(=O)O)O)O)=O.OC1C=CC2=C(C34CCN(C)C(C2)C3CCCC4)C=1

Computed Properties

Exact Mass: 407.19400
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 257.177964357g/mol
Heavy Atom Count: 29
Complexity: 491
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 23.5Å²

Experimental Properties

LogP: 0.89570
PSA: 138.53000
Refractive Index: 1.5200 (estimate)
Boiling Point: 400.62°C (rough estimate)
Melting Point: ≥195 °C
Solubility: saline: soluble(lit.)
Color/Form: White off white crystals
Specific Rotation: D20 +56.3° (c = 3 in abs alcohol)
Density: 0.9711 (rough estimate)

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Synthesis

Synthetic Circuit 1

3520-14-7

483-14-7

125-73-5

153212-75-0

92340-57-3

59468-90-5

5719-85-7

1750-45-4

103-90-2

93-35-6

62-99-7

Reaction Conditions

1.1 Catalysts: NADPH , NADP , Magnesium chloride , Cytochrome P450 CYP1A2 Solvents: Dimethyl sulfoxide , Water ; pH 7.4, 37 °C

Reference

: Stereoselective Interaction Between Tetrahydropalmatine Enantiomers and CYP Enzymes in Human Liver Microsomes

Sun, Si-Yuan; Wang, Yu-Qing; Li, Li-Ping; Wang, Lu; Zeng, Su; et al, Chirality, 2013, 25(1), 43-47

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Raw materials

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Preparation Products

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Related Literature

1. Glucuronides from metabolites to medicines: a survey of the in vivo generation, chemical synthesis and properties of glucuronides

Andrew V. Stachulski,Xiaoli Meng Nat. Prod. Rep. 2013 30 806
2. Sub-2 μm fully porous and partially porous (core–shell) stationary phases for reversed phase liquid chromatography

Endler M. Borges,Mauricio A. Rostagno,M. Angela A. Meireles RSC Adv. 2014 4 22875
3. Salt-triggered liquid phase separation and facile nanoprecipitation of aqueous colloidal gold dispersion in miscible biofluids for direct chromatographic measurement

Ling Tang,Xiaoying Wang,Bin Guo,Ming Ma,Bo Chen,Song Zhan,Shouzhuo Yao RSC Adv. 2013 3 15875
4. A ferrocenylmethylselenolate complex of Ag(i): preparation of the polyferrocenyl cluster [Ag8(SeCH2Fc)8(PPh3)4] from the new silylated reagent FcCH2SeSiMe3

Siawash Ahmar,Christian Nitschke,Niranjan Vijayaratnam,Daniel G. MacDonald,Dieter Fenske,John F. Corrigan New J. Chem. 2011 35 2013
5. Metabolism-guided drug design

Antonia F. Stepan,Vincent Mascitti,Kevin Beaumont,Amit S. Kalgutkar Med. Chem. Commun. 2013 4 631
6. Synthetic approaches to the morphine structure

E. S. Stern Q. Rev. Chem. Soc. 1951 5 405
7. A ferrocenylmethylselenolate complex of Ag(i): preparation of the polyferrocenyl cluster [Ag8(SeCH2Fc)8(PPh3)4] from the new silylated reagent FcCH2SeSiMe3

Siawash Ahmar,Christian Nitschke,Niranjan Vijayaratnam,Daniel G. MacDonald,Dieter Fenske,John F. Corrigan New J. Chem. 2011 35 2013
8. Online monitoring of hepatic rat metabolism by coupling a liver biochip and a mass spectrometer

Franck Merlier,Rachid Jellali,Eric Leclerc Analyst 2017 142 3747
9. Synthetic analgesics

F. Bergel,A. L. Morrison Q. Rev. Chem. Soc. 1948 2 349
10. Online monitoring of hepatic rat metabolism by coupling a liver biochip and a mass spectrometer

Franck Merlier,Rachid Jellali,Eric Leclerc Analyst 2017 142 3747
11. Inhibitory effects of dioscin on cytochrome P450 enzymes

Xufeng Tao,Lingli Zheng,Yan Qi,Youwei Xu,Lina Xu,Lianhong Yin,Xu Han,Kexin Liu,Jinyong Peng RSC Adv. 2014 4 54026

125-73-5 (Morphinan-3-ol,17-methyl-, (9a,13a,14a)-) Related Products

Recommended suppliers

Minglong (Xianning) Medicine Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.minglongchemistry.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.amadischem.com/

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/